Cas no 2229221-76-3 (4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate)

• Product Name: 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate
• CAS No: 2229221-76-3
• MF: C₈H₇F₄NO₃S
• MW: 273.204694986343
• CID: 6228126
• PubChem ID: 165845432
• Update Time: 2025-06-08

4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate
• [4-fluoro-2-(trifluoromethyl)phenyl]methyl sulfamate
• EN300-1989788
• 2229221-76-3

• Inchi： 1S/C8H7F4NO3S/c9-6-2-1-5(4-16-17(13,14)15)7(3-6)8(10,11)12/h1-3H,4H2,(H2,13,14,15)
• InChI Key： NFVZTJGTIQICDC-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 273.00827691g/mol
• Monoisotopic Mass: 273.00827691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate

Research Briefing on 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate (CAS: 2229221-76-3)

4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate (CAS: 2229221-76-3) is a sulfamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique fluorinated phenylmethyl sulfamate structure, has been investigated for its biological activities, particularly in the context of enzyme inhibition and therapeutic agent design. The presence of both fluorine and trifluoromethyl groups enhances its metabolic stability and binding affinity, making it a promising candidate for further research.

Recent studies have focused on the synthesis and optimization of 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate to improve its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma, epilepsy, and cancer. The researchers employed a combination of molecular docking and kinetic assays to elucidate the binding mechanism, revealing that the fluorinated aromatic ring plays a critical role in stabilizing enzyme-inhibitor interactions.

In addition to its enzyme inhibitory properties, 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate has also been explored as a potential prodrug. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) highlighted its ability to undergo enzymatic hydrolysis in vivo, releasing active metabolites with anti-inflammatory and analgesic effects. This finding suggests its potential utility in the development of novel pain management therapies, particularly for conditions requiring sustained drug release.

The compound's synthetic accessibility has also been a topic of interest. A 2023 report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate, addressing previous challenges related to yield and purity. The optimized protocol employs a one-pot sulfamoylation reaction, which significantly reduces the number of purification steps and improves overall efficiency.

Despite these advancements, challenges remain in the clinical translation of 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate. Pharmacokinetic studies indicate that while the compound exhibits favorable tissue penetration, its clearance rate may necessitate dosage adjustments for therapeutic efficacy. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a recent review (Expert Opinion on Drug Discovery, 2024).

In conclusion, 4-fluoro-2-(trifluoromethyl)phenylmethyl sulfamate (CAS: 2229221-76-3) represents a versatile scaffold with broad potential in drug discovery. Its unique chemical properties and biological activities make it a compelling subject for further investigation, particularly in the fields of enzyme inhibition and prodrug development. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications.